1-Phenyl-3-(pyrido[2,3-d]pyrimidin-4-ylamino)propan-1-ol

• IUPAC Name: 1-phenyl-3-(pyrido[2,3-d]pyrimidin-4-ylamino)propan-1-ol
• InChI: InChI=1S/C16H16N4O/c21-14(12-5-2-1-3-6-12)8-10-18-16-13-7-4-9-17-15(13)19-11-20-16/h1-7,9,11,14,21H,8,10H2,(H,17,18,19,20)
• InChI Key: NEOLZQXZYXOHHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC2=NC=NC3=C2C=CC=N3)O
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

The compound “1-Phenyl-3-(pyrido[2,3-d]pyrimidin-4-ylamino)propan-1-ol” is a derivative of pyrido[2,3-d]pyrimidine. Pyrido[2,3-d]pyrimidines are of great interest due to their biological potential. They are present in relevant drugs and have been studied in the development of new therapies.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves various protocols. An expeditious synthesis was optimized by varying solvents, catalysts, and the use of microwave irradiation. The best conditions were found using DMF as a solvent, I2 (10 mol%) and a 30 minutes reaction time compared to 15 h for classic conventional heating.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines depends on where the nitrogen atom is located in pyridine. There are four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines are diverse. They are used on several therapeutic targets. The reactions involve the condensation of heterocyclic amines such as 2,6-diaminopyrimidin-4 (3H)-one and aldehydes (or isatin) with various cyclic and acyclic ketones under a variety of reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrido[2,3-d]pyrimidines can be determined using various techniques. For example, FT-IR can be used to identify functional groups, and NMR can be used to determine the structure.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines involves various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.